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Compound of Interest

Compound Name: Gravitol

Cat. No.: B11962790

This document provides essential safety and logistical information for the proper disposal of
Gravitol. Adherence to these procedures is critical to ensure personnel safety, environmental
protection, and regulatory compliance. The following step-by-step guidance is intended for
researchers, scientists, and drug development professionals familiar with laboratory safety
protocols.

Immediate Safety Precautions

Before handling Gravitol for disposal, ensure you are in a well-ventilated area, preferably
within a certified chemical fume hood. Always wear appropriate Personal Protective Equipment
(PPE), including:

» Eye Protection: Chemical splash goggles.
» Hand Protection: Nitrile or other chemically resistant gloves.
» Body Protection: A flame-retardant laboratory coat.

In case of a spill, immediately alert personnel in the vicinity, evacuate the area if necessary,
and follow your institution's established spill response protocol.

Waste Identification and Segregation

Proper waste segregation is the first and most critical step in the disposal process. Gravitol is
classified as a hazardous waste due to its flammability and toxicity.
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e Do not mix Gravitol waste with other waste streams. This includes solid waste, non-
hazardous liquid waste, or other incompatible chemical waste.

e Agueous vs. Non-Aqueous: If Gravitol is in a solution, it must be segregated based on the
solvent. Gravitol in aqueous solutions should be collected separately from Gravitol in
organic solvents.

Debris and Contaminated Materials: Any materials contaminated with Gravitol, such as
pipette tips, gloves, or absorbent pads, must be disposed of as solid hazardous waste.
These items should be double-bagged and placed in a designated solid waste container.

Gravitol Waste Collection and Storage

Follow these steps for the collection and temporary storage of Gravitol waste pending
disposal:

o Select an Appropriate Waste Container: Use a clearly labeled, leak-proof container made of
a material compatible with Gravitol. High-density polyethylene (HDPE) or glass containers
are generally suitable. The container must have a secure, tight-fitting lid.

Properly Label the Waste Container: The label must be securely affixed to the container and
include the following information:

The words "Hazardous Waste"

[¢]

The full chemical name: "Gravitol"

[¢]

o

The specific hazards (e.g., "Flammable," "Toxic")

o

The accumulation start date (the date the first drop of waste was added)

[¢]

The name of the principal investigator or laboratory supervisor.

Keep the Container Closed: The waste container must remain closed at all times, except
when actively adding waste. This minimizes the release of flammable and toxic vapors.

Store in a Designated Area: Store the waste container in a designated satellite accumulation
area (SAA) within the laboratory. The SAA should be in a secondary containment bin to
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capture any potential leaks. The storage location must be away from ignition sources and
incompatible chemicals.

Disposal Procedures

Under no circumstances should Gravitol be disposed of down the drain or in regular trash. The
only approved disposal method is through your institution's Environmental Health and Safety
(EHS) department.

» Request a Waste Pickup: Once the waste container is full, or if it has been in accumulation
for the maximum allowable time (typically 90 days, but consult your institutional policy),
submit a hazardous waste pickup request to your EHS department.

» Prepare for Pickup: Ensure the waste container is clean on the outside, the label is legible,

and the lid is securely fastened.

o Documentation: Complete any required waste disposal forms or manifests as provided by
your EHS department. This documentation is crucial for regulatory compliance and tracking

the waste from "cradle to grave."

Quantitative Data for Gravitol Disposal

The following table summarizes key quantitative data relevant to the safe handling and
disposal of Gravitol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Significance for Disposal
Highly flammable. Requires
Flash Point 11 °C (52 °F) storage away from all ignition
sources.
High volatility. Waste
N ) containers must be kept
Boiling Point 64.7 °C (148.5 °F)

sealed to prevent vapor

release.

Acute Toxicity (Oral)

LD50 (rat): 5628 mg/kg

Toxic if ingested. Emphasizes
the need for proper labeling

and secure storage.

Vapor Density

1.11 (Air = 1)

Vapors are heavier than air
and can accumulate in low-

lying areas, posing a fire risk.

pH

Not Applicable (neutral)

Does not present a corrosive

hazard.

Specific Gravity

0.792 g/cm?3

Lighter than water.

Gravitol Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of Gravitol.
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Caption: Gravitol Disposal Workflow Diagram.
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This guide provides a comprehensive overview of the proper disposal procedures for Gravitol.
For further questions or in case of an emergency, please contact your institution's
Environmental Health and Safety department immediately.

« To cite this document: BenchChem. [Gravitol: Proper Disposal Procedures]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11962790#gravitol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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